N-{[(4-methoxyphenyl)amino]carbonothioyl}-4-propoxybenzamide

• IUPAC Name: N-[(4-methoxyphenyl)carbamothioyl]-4-propoxybenzamide
• InChI: InChI=1S/C18H20N2O3S/c1-3-12-23-16-8-4-13(5-9-16)17(21)20-18(24)19-14-6-10-15(22-2)11-7-14/h4-11H,3,12H2,1-2H3,(H2,19,20,21,24)
• InChI Key: MBUBSOGRMUKDCK-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)C(=O)NC(=S)NC2=CC=C(C=C2)OC
• Molecular Formula: C18H20N2O3S
• Molecular Weight: 344.4 g/mol

Description

N-{[(4-methoxyphenyl)amino]carbonothioyl}-4-propoxybenzamide, also known as MPB, is a chemical compound that has been widely studied for its potential applications in scientific research. MPB is a thiol-reactive compound that can be used as a crosslinking agent, and it has been shown to have a variety of biochemical and physiological effects. In

Mechanism of Action

N-{[(4-methoxyphenyl)amino]carbonothioyl}-4-propoxybenzamide functions as a thiol-reactive compound, meaning that it reacts with the thiol groups (-SH) of cysteine residues in proteins. This reaction results in the formation of a covalent bond between the N-{[(4-methoxyphenyl)amino]carbonothioyl}-4-propoxybenzamide molecule and the protein, which can be used to crosslink proteins or inhibit enzyme activity.
Biochemical and Physiological Effects:
N-{[(4-methoxyphenyl)amino]carbonothioyl}-4-propoxybenzamide has been shown to have a variety of biochemical and physiological effects, including the inhibition of protein kinase activity, the induction of apoptosis in cancer cells, and the prevention of protein aggregation. It has also been shown to have anti-inflammatory effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using N-{[(4-methoxyphenyl)amino]carbonothioyl}-4-propoxybenzamide in lab experiments is its thiol-reactive nature, which makes it a useful tool for studying protein-protein interactions and enzyme activity. However, N-{[(4-methoxyphenyl)amino]carbonothioyl}-4-propoxybenzamide can also react with other thiol-containing molecules in the sample, which can complicate data interpretation. Additionally, N-{[(4-methoxyphenyl)amino]carbonothioyl}-4-propoxybenzamide can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are many potential future directions for research on N-{[(4-methoxyphenyl)amino]carbonothioyl}-4-propoxybenzamide. One area of interest is the development of more specific and selective thiol-reactive compounds that can be used to study specific proteins or enzymes. Additionally, there is potential for the use of N-{[(4-methoxyphenyl)amino]carbonothioyl}-4-propoxybenzamide in drug discovery, as it has been shown to have anti-cancer and anti-inflammatory effects. Finally, there is potential for the use of N-{[(4-methoxyphenyl)amino]carbonothioyl}-4-propoxybenzamide in the development of biosensors and diagnostic tools, as it can be used to label proteins and nucleic acids for detection.

Synthesis Methods

The synthesis of N-{[(4-methoxyphenyl)amino]carbonothioyl}-4-propoxybenzamide involves the reaction of 4-propoxybenzoyl chloride with 4-aminophenyl methanethiol in the presence of a base such as triethylamine. The resulting product is then treated with sodium hydride and carbon disulfide to form the final compound, N-{[(4-methoxyphenyl)amino]carbonothioyl}-4-propoxybenzamide.

Scientific Research Applications

N-{[(4-methoxyphenyl)amino]carbonothioyl}-4-propoxybenzamide has been used in a variety of scientific research applications, including protein crosslinking, enzyme inhibition, and the study of protein-protein interactions. It has also been used as a tool to study the structure and function of biological molecules such as proteins and nucleic acids.